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Compound of Interest

Compound Name: Mercury(ll) acetate

Cat. No.: B8805730

This technical guide provides a comprehensive overview of mercuric acetate, a versatile and
highly reactive organomercury compound. Tailored for researchers, scientists, and
professionals in drug development, this document details its chemical identifiers,
physicochemical properties, and significant applications in organic synthesis. Furthermore, it
outlines key experimental protocols and illustrates the associated chemical transformations and
toxicological pathways.

Core Identifiers and Properties of Mercuric Acetate

Mercuric acetate, systematically named mercury(ll) acetate, is a white crystalline solid with a
faint vinegar-like odor. It is a crucial reagent in various chemical syntheses, particularly in the
formation of other organomercury compounds.[1][2] Due to its high toxicity and environmental
hazard, a thorough understanding of its properties and safe handling procedures is imperative.

[31141(5]

Chemical Identifiers

Accurate identification of chemical substances is fundamental for research and safety. The
following table summarizes the key identifiers for mercuric acetate.
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Identifier Value

CAS Number 1600-27-7[1]
EC Number 216-491-1[1]
PubChem CID 15337[6]

UN Number 1629[1]
RTECS Number AI8575000[1]

INChl=1S/2C2H402.Hg/c21-2(3)4;/h21H3,

InChl

(H,3,4);/q;;+2/p-2[1]
InChlKey BRMYZIKAHFEUFJ-UHFFFAOYSA-L[1]
SMILES CC(=0)O[Hg]OC(C)=0[1]

Physicochemical Properties

The physical and chemical properties of mercuric acetate are critical for its application in

experimental settings.

Property

Value

Molecular Formula

CaHeHgO4[6]

Molecular Weight 318.68 g/mol [6]

Appearance White crystalline solid[2]

Melting Point 179-182 °C (decomposes)[2]

Solubility Soluble in water, ethanol, and diethyl ether[2][6]
Density 3.25 g/cm3[6]

Stability Light-sensitive; aqueous solutions decompose

on standing[2][6]

Key Experimental Protocols and Applications

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://en.wikipedia.org/wiki/Mercury(II)_acetate
https://en.wikipedia.org/wiki/Mercury(II)_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-acetate
https://en.wikipedia.org/wiki/Mercury(II)_acetate
https://en.wikipedia.org/wiki/Mercury(II)_acetate
https://en.wikipedia.org/wiki/Mercury(II)_acetate
https://en.wikipedia.org/wiki/Mercury(II)_acetate
https://en.wikipedia.org/wiki/Mercury(II)_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6300665.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6300665.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6300665.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6300665.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mercuric acetate is a powerful reagent in several classes of organic reactions. Its utility stems
from the electrophilic nature of the mercury(ll) ion and its high affinity for certain functional
groups.

Oxymercuration-Demercuration of Alkenes

This two-step reaction is a widely used method for the Markovnikov hydration of alkenes to
alcohols, notable for avoiding carbocation rearrangements.[7][8]

Methodology:

o Oxymercuration: The alkene is treated with mercuric acetate in a solution of water and a
solvent like tetrahydrofuran (THF).[8] The electrophilic mercury(ll) ion adds to the double
bond, forming a cyclic mercurinium ion intermediate.[7] A water molecule then attacks the
more substituted carbon of this intermediate.

» Demercuration: The resulting organomercury intermediate is then reduced in situ, typically
with sodium borohydride (NaBHa).[7][8] This step replaces the mercury-containing group with
a hydrogen atom, yielding the final alcohol product.
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Sodium Borohydride
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(H20)
Mercuric Acetate
(Hg(OAc)2)

Step 1: Oxymercuration
Alkene Cyclic Mercurinium Organomercury
lon Intermediate Alcohol Intermediate

Click to download full resolution via product page

Oxymercuration-Demercuration Workflow

Mercuration of Aromatic Compounds

Step 2: Demercuration
Alcohol Product

Mercuric acetate can be used for the electrophilic mercuration of aromatic compounds, which

introduces a mercury-containing group onto the aromatic ring. This reaction is a key step in the

synthesis of various organomercury derivatives.[9]

Methodology:

e Reaction Setup: An aromatic compound, such as nitrobenzene or benzoic acid, is heated

with mercuric acetate.[10] The reaction conditions, including temperature and solvent, can

influence the position of mercuration.
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o Work-up: After the reaction, the product mixture is cooled and can be treated with a source of
halide ions (e.g., bromine in acetic acid) to convert the mercuric acetate adduct into a more
stable organomercury halide.[10]

 Purification: The product is then isolated and purified through techniques such as filtration
and recrystallization.

Halide Source
(e.g., Brz2 in Acetic Acid)
Mercuric Acetate
(Hg(OAc)2)

Aromatic Compound + Hg(OAc)2 Heatin Mercurated Aromatic + Halide Source Organomercury Halide Purification
(e.g., Nitrobenzene) 9 Intermediate Product (Filtration, Recrystallization)

Click to download full resolution via product page

Aromatic Mercuration Experimental Workflow

Deprotection of Thiol Groups

The high affinity of mercury(ll) for sulfur makes mercuric acetate an effective reagent for the
deprotection of thiol groups that have been protected by certain moieties, such as p-
methoxybenzyl, t-butyl, or 1-adamantyl groups.[11] This is a valuable technique in peptide and
protein chemistry.

Methodology:

o A protected thiol-containing compound (e.g., a protected cysteine residue in a peptide) is
treated with mercuric acetate.[11]

e The mercuric salt facilitates the cleavage of the protecting group from the sulfur atom.
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e The reaction is typically carried out under mild conditions, which helps to preserve the
integrity of the rest of the molecule.[11]

Toxicological Profile and Cellular Impact

Mercury and its compounds, including mercuric acetate, are highly toxic and pose significant
risks to human health and the environment. Exposure can lead to a range of adverse effects,
including neurotoxicity, nephrotoxicity, and cardiovascular damage.[12]

The toxicity of mercuric compounds is largely attributed to their ability to interfere with cellular
processes by binding to sulfhydryl groups in proteins and enzymes.[12] This can lead to
enzyme inhibition, disruption of cellular signaling pathways, and the generation of reactive
oxygen species (ROS), which cause oxidative stress and damage to cellular components.

Mercuric lons (Hg?*)
from Mercuric Acetate

Reactive Oxygen Species
(ROS) Generation

Oxidative Stress

Enzyme Inhibition & Cellular Damage
Protein Dysfunction (Lipid Peroxidation, DNA Damage)

Protein Sulfhydryl
Groups (-SH)

Apoptosis
(Programmed Cell Death)
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General Pathway of Mercury-Induced Cellular Toxicity

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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